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Compound of Interest

Compound Name: Z-PDLDA-NHOH

Cat. No.: B054859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Z-PDLDA-NHOH (CAS 123984-15-

6), a potent inhibitor of vertebrate collagenase. This document consolidates available data on

its chemical properties, biological activity, mechanism of action, and relevant experimental

protocols to support its application in research and drug development.

Core Compound Information
Z-PDLDA-NHOH, also known as Z-Pro-D-Leu-D-Ala-NHOH, is a synthetic peptide

hydroxamate that functions as a potent and specific inhibitor of matrix metalloproteinases

(MMPs), with a particular emphasis on collagenases.[1] Its structure incorporates a hydroxamic

acid moiety, which is a key feature for its inhibitory activity.

Table 1: Chemical and Physical Properties of Z-PDLDA-NHOH
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Property Value Source

CAS Number 123984-15-6 [1]

Molecular Formula C22H32N4O6 [1]

Molecular Weight 448.51 g/mol [1]

Sequence Z-Pro-{d-Leu}-{d-Ala}-NHOH [1]

Synonyms
Z-Pro-D-Leu-D-Ala-NHOH,

Collagenase Inhibitor I
Chem-Impex, Biosynth
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Biological Activity and Mechanism of Action
Z-PDLDA-NHOH is characterized as a potent and specific inhibitor of vertebrate collagenases.

Collagenases are a subclass of matrix metalloproteinases (MMPs) responsible for degrading

collagen, a major component of the extracellular matrix (ECM). The dysregulation of MMP

activity is implicated in various physiological and pathological processes, including tissue

remodeling, wound healing, arthritis, and cancer metastasis.

The inhibitory activity of Z-PDLDA-NHOH is primarily attributed to its hydroxamic acid (-NHOH)

functional group. This group acts as a zinc-binding group (ZBG), chelating the catalytic Zn²⁺ ion

in the active site of MMPs. This chelation prevents the enzyme from binding to its natural

substrate, collagen, thereby inhibiting its proteolytic activity.
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Mechanism of MMP Inhibition by Z-PDLDA-NHOH

MMP Active Site
(with Zn²⁺)

Inactive MMP-Inhibitor Complex

Z-PDLDA-NHOH
(with hydroxamate group) Chelates Zn²⁺

Collagenase Inhibition Assay Workflow

Prepare Reagents
(Enzyme, Substrate, Inhibitor)

Set up 96-well plate
(Blank, Control, Inhibitor wells)

Pre-incubate at 37°C

Add Substrate (FALGPA)
to initiate reaction

Kinetic Measurement
(Spectrophotometer)

Data Analysis
(% Inhibition, IC50)
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General Synthesis Pathway for Peptide Hydroxamates

Protected Amino Acids Peptide Coupling Reactions Hydroxamate Formation Deprotection Z-PDLDA-NHOH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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